Cas no 1187933-35-2 (5-Bromo-1-methylquinolin-2(1H)-one)

5-Bromo-1-methylquinolin-2(1H)-one is a brominated quinoline derivative with a molecular formula of C₁₀H₈BrNO. This heterocyclic compound features a bromine substituent at the 5-position and a methyl group at the 1-position, enhancing its reactivity and utility in organic synthesis. Its structural framework makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The compound's high purity and stability under standard conditions ensure consistent performance in cross-coupling reactions and other functionalization processes. Its well-defined chemical properties facilitate applications in medicinal chemistry, where it serves as a key building block for designing novel therapeutic agents.

5-Bromo-1-methylquinolin-2(1H)-one structure

1187933-35-2 structure

Product Name:5-Bromo-1-methylquinolin-2(1H)-one

CAS No:1187933-35-2

MF:C₁₀H₈BrNO

MW:238.08062171936

MDL:MFCD12913829

CID:4777852

Update Time:2026-02-27

5-Bromo-1-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

- 5-BROMO-1-METHYLQUINOLIN-2(1H)-ONE
- 5-BROMO-1-METHYL-1H-QUINOLIN-2-ONE
- 5-bromo-1-methylquinolin-2-one
- SB31565
- 5-Bromo-1-methylquinolin-2(1H)-one
- MDL： MFCD12913829
- Inchi： 1S/C10H8BrNO/c1-12-9-4-2-3-8(11)7(9)5-6-10(12)13/h2-6H,1H3
- InChI Key： PQYPEEUJJRYGPH-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1C=CC(N2C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 251
XLogP3: 2.1
Topological Polar Surface Area: 20.3

5-Bromo-1-methylquinolin-2(1H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189009663-1g	5-Bromo-1-methylquinolin-2(1h)-one	1187933-35-2	95%	1g	$752.10	2023-09-04
TRC	B808490-10mg	5-Bromo-1-methylquinolin-2(1H)-one	1187933-35-2		10mg	$ 70.00	2022-06-06
TRC	B808490-50mg	5-Bromo-1-methylquinolin-2(1H)-one	1187933-35-2		50mg	$ 230.00	2022-06-06
TRC	B808490-100mg	5-Bromo-1-methylquinolin-2(1H)-one	1187933-35-2		100mg	$ 340.00	2022-06-06
Chemenu	CM229194-1g	5-Bromo-1-methylquinolin-2(1H)-one	1187933-35-2	97%	1g	$885	2021-08-04
Chemenu	CM229194-1g	5-Bromo-1-methylquinolin-2(1H)-one	1187933-35-2	97%	1g	$676	2022-09-04
abcr	AB450518-100 mg	5-Bromo-1-methylquinolin-2(1H)-one, 95%; .	1187933-35-2	95%	100MG	€334.50	2022-06-10
abcr	AB450518-250 mg	5-Bromo-1-methylquinolin-2(1H)-one, 95%; .	1187933-35-2	95%	250MG	€451.40	2022-06-10
abcr	AB450518-500 mg	5-Bromo-1-methylquinolin-2(1H)-one, 95%; .	1187933-35-2	95%	500MG	€688.40	2022-06-10
abcr	AB450518-1 g	5-Bromo-1-methylquinolin-2(1H)-one, 95%; .	1187933-35-2	95%	1g	€1,160.80	2022-06-10

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Additional information on 5-Bromo-1-methylquinolin-2(1H)-one

5-Bromo-1-methylquinolin-2(1H)-one: A Comprehensive Overview

5-Bromo-1-methylquinolin-2(1H)-one, identified by the CAS registry number 1187933-35-2, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the quinoline derivative family, which has been extensively studied for its diverse biological activities and applications in drug discovery. The structure of 5-bromoquinolinone is characterized by a quinoline skeleton with a bromine substituent at the 5-position and a methyl group at the 1-position, contributing to its unique chemical properties and reactivity.

The synthesis of 5-bromoquinolinone involves various methodologies, including traditional organic synthesis techniques and modern catalytic processes. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies. The compound's stability under different conditions has been thoroughly investigated, making it suitable for various applications in both academic and industrial settings.

In terms of biological activity, 5-bromoquinolinone has demonstrated potent anti-inflammatory and antioxidant properties, as reported in recent studies. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related disorders. Additionally, this compound has shown promising results in antitumor assays, highlighting its potential role in oncology research.

The application of 5-bromoquinolinone extends beyond pharmacology into materials science, where it serves as a building block for constructing advanced materials with tailored electronic properties. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the development of new catalysts and sensors.

In conclusion, 5-bromoquinolinone (CAS No. 1187933-35-2) is a versatile compound with significant implications across multiple scientific disciplines. Its unique chemical structure, coupled with its diverse biological and material properties, positions it as a key player in contemporary research and development efforts.